Cas no 1805097-69-1 (Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805097-69-1
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4841957
• Update Time: 2025-11-01

Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H11F4NO4/c1-3-19-10(17)7-8(20-11(13,14)15)6(4-12)5-16-9(7)18-2/h5H,3-4H2,1-2H3
• InChI Key： RPCRDZAMIHSZOX-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(C(=O)OCC)=C1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805097-69-1): A Comprehensive Overview

Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805097-69-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both fluoromethyl and trifluoromethoxy substituents, alongside the methoxy group, contributes to its remarkable chemical properties and potential biological activities.

The significance of this compound is further underscored by its application in the development of novel therapeutic agents. Recent studies have highlighted its role as a key precursor in the synthesis of pyridine-based derivatives, which are known for their diverse pharmacological effects. These derivatives have shown promise in targeting various disease pathways, including inflammation, cancer, and neurodegenerative disorders. The structural features of Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate make it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

In the realm of synthetic organic chemistry, Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate serves as a versatile building block. The combination of electron-withdrawing and electron-donating groups in its structure allows for diverse chemical transformations, enabling the construction of complex molecular architectures. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of target compounds is often required. The compound's stability under various reaction conditions also makes it a reliable choice for industrial-scale production.

The biological activity of Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate has been explored in several preclinical studies. Research has demonstrated that derivatives derived from this compound exhibit inhibitory effects on key enzymes and receptors involved in disease mechanisms. For instance, modifications to the pyridine core have led to compounds with potent anti-inflammatory properties, making them potential candidates for treating chronic inflammatory diseases. Additionally, the fluorinated substituents have been shown to improve metabolic stability and bioavailability, critical factors for drug efficacy.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to modulate pharmacokinetic properties and enhance binding interactions with biological targets. In Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate, the strategic placement of these fluorinated groups enhances its suitability for further derivatization into high-affinity ligands. This has opened up new avenues for developing drugs with improved pharmacological profiles.

The synthesis of Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that showcase the expertise of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols are employed to introduce the desired functional groups with high precision. These synthetic strategies not only highlight the compound's complexity but also reflect the ongoing advancements in synthetic chemistry that enable the creation of increasingly sophisticated molecular entities.

The potential applications of Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, where pyridine-based compounds are used in the development of organic electronics and functional materials. The unique electronic properties conferred by the fluorinated substituents make this compound a candidate for novel applications in optoelectronic devices and sensors.

As research continues to uncover new therapeutic targets and mechanisms, the demand for specialized intermediates like Ethyl 5-(fluoromethyl)-2-methoxy-4-(trifluoromethoxy)pyridine-3-carboxylate is expected to grow. The compound's versatility and potential make it a cornerstone in the arsenal of molecular tools available to researchers in academia and industry alike. By leveraging its unique structural features, scientists can continue to push the boundaries of drug discovery and develop innovative solutions to complex medical challenges.